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Compound of Interest

Compound Name: Dhx9-IN-9

Cat. No.: B12384060 Get Quote

Disclaimer: As of late 2025, detailed public information regarding the specific chemical

structure, synthesis, and comprehensive experimental data for the compound designated

"Dhx9-IN-9" is limited. It is commercially available and identified as a potent RNA helicase

DHX9 inhibitor. This guide will provide a comprehensive overview of its molecular target,

DHX9, and utilize a well-characterized DHX9 inhibitor, ATX968, as a surrogate to present the

requested in-depth technical information for researchers, scientists, and drug development

professionals.

The Core Target: DHX9 Helicase
DExH-box helicase 9 (DHX9), also known as RNA Helicase A (RHA), is a crucial enzyme

involved in a multitude of cellular processes.[1][2][3] Its primary function is to unwind DNA and

RNA duplexes, as well as more complex nucleic acid structures, in an ATP-dependent manner.

[1][2] This activity is integral to DNA replication, transcription, translation, RNA processing and

transport, and the maintenance of genomic stability.[1][2][3] Due to its central role in these

fundamental processes, DHX9 has emerged as a promising therapeutic target, particularly in

oncology.[4][5][6][7]

Domain Architecture of Human DHX9
The human DHX9 protein is a 140-kDa multi-domain protein.[1][3] Its structure is characterized

by a central helicase core, flanked by N-terminal and C-terminal domains that regulate its

activity and substrate specificity.[1][2][8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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